8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one

• IUPAC Name: 8-amino-2,2-dimethyl-3H-chromen-4-one
• InChI: InChI=1S/C11H13NO2/c1-11(2)6-9(13)7-4-3-5-8(12)10(7)14-11/h3-5H,6,12H2,1-2H3
• InChI Key: CGVDZHDACJPWOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(O1)C(=CC=C2)N)C
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol

Description

8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one (8-ADB) is a synthetic compound that has been used in a variety of scientific research applications. 8-ADB has been found to have a number of biochemical and physiological effects on a variety of organisms, and has been used in laboratory experiments as a tool to explore the effects of various treatments.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one involves the conversion of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one to its corresponding nitro derivative, followed by reduction of the nitro group to an amino group.

Starting Materials
2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one, Nitric acid, Sulfuric acid, Sodium hydroxide, Hydrogen gas, Palladium on carbon

Reaction
Step 1: Nitration of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one with a mixture of nitric acid and sulfuric acid to yield 8-nitro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one., Step 2: Reduction of the nitro group in 8-nitro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one using hydrogen gas and palladium on carbon as a catalyst to yield 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one., Step 3: Neutralization of the reaction mixture with sodium hydroxide to obtain the final product.

Scientific Research Applications

8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been used in a variety of scientific research applications. It has been used in studies of the effects of various treatments on cell cultures, as well as in studies of the effects of drugs on animal models. 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has also been used to study the effects of various drugs on the central nervous system. Additionally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been used in research on the effects of certain hormones on the reproductive system, as well as in studies of the effects of certain drugs on the immune system.

Mechanism Of Action

The mechanism of action of 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one is not yet fully understood. However, it is thought to act as an agonist of the G-protein-coupled receptor GPR55. It is believed that 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one binds to the receptor and activates it, resulting in the release of various second messengers, such as calcium, which then trigger a variety of biochemical and physiological effects.

Biochemical And Physiological Effects

8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been found to have a number of biochemical and physiological effects on a variety of organisms. In cell culture studies, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been found to have an inhibitory effect on the growth of certain types of cancer cells. Additionally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been found to have an inhibitory effect on the formation of new blood vessels in animal models. 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has also been found to have an inhibitory effect on the release of certain hormones, such as serotonin and dopamine, from the brain.

Advantages And Limitations For Lab Experiments

8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and is stable in a variety of conditions. Additionally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been found to be non-toxic in a variety of organisms, making it a safe compound to use in laboratory experiments. However, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has a number of limitations as well. It has a relatively short half-life, meaning that it must be administered multiple times in order to maintain its effects. Additionally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one has been found to have a relatively low potency, meaning that higher doses must be used in order to achieve the desired effects.

Future Directions

There are a number of potential future directions for the use of 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one. It could be used to study the effects of various drugs on the central nervous system, as well as to explore the effects of various treatments on cell cultures. Additionally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one could be used to study the effects of certain hormones on the reproductive system, as well as to explore the effects of certain drugs on the immune system. Additionally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one could be used to study the effects of various drugs on the cardiovascular system, as well as to explore the effects of various treatments on animal models. Finally, 8-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one could be used to study the effects of various drugs on the metabolism, as well as to explore the effects of various treatments on the environment.